5,10-ethano-5,10-dideazaaminopterin
5,10-ethano-5,10-dideazaaminopterin
Brand Name:
Vulcanchem
CAS No.:
137465-07-7
VCID:
VC0164563
InChI:
InChI=1S/C23H24N6O5/c24-19-18-15-6-5-13(9-14(15)10-26-20(18)29-23(25)28-19)11-1-3-12(4-2-11)21(32)27-16(22(33)34)7-8-17(30)31/h1-4,10,13,16H,5-9H2,(H,27,32)(H,30,31)(H,33,34)(H4,24,25,26,28,29)/t13?,16-/m0/s1
SMILES:
C1CC2=C3C(=NC(=NC3=NC=C2CC1C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)N)N
Molecular Formula:
C23H24N6O5
Molecular Weight:
464.5 g/mol
5,10-ethano-5,10-dideazaaminopterin
CAS No.: 137465-07-7
Main Products
VCID: VC0164563
Molecular Formula: C23H24N6O5
Molecular Weight: 464.5 g/mol
| CAS No. | 137465-07-7 |
|---|---|
| Product Name | 5,10-ethano-5,10-dideazaaminopterin |
| Molecular Formula | C23H24N6O5 |
| Molecular Weight | 464.5 g/mol |
| IUPAC Name | (2S)-2-[[4-(1,3-diamino-7,8,9,10-tetrahydropyrimido[4,5-c]isoquinolin-8-yl)benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C23H24N6O5/c24-19-18-15-6-5-13(9-14(15)10-26-20(18)29-23(25)28-19)11-1-3-12(4-2-11)21(32)27-16(22(33)34)7-8-17(30)31/h1-4,10,13,16H,5-9H2,(H,27,32)(H,30,31)(H,33,34)(H4,24,25,26,28,29)/t13?,16-/m0/s1 |
| Standard InChIKey | TWQHKMFGGWXDNM-VYIIXAMBSA-N |
| Isomeric SMILES | C1CC2=C3C(=NC(=NC3=NC=C2CC1C4=CC=C(C=C4)C(=O)N[C@@H](CCC(=O)O)C(=O)O)N)N |
| SMILES | C1CC2=C3C(=NC(=NC3=NC=C2CC1C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)N)N |
| Canonical SMILES | C1CC2=C3C(=NC(=NC3=NC=C2CC1C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)N)N |
| Synonyms | 5,10-EDDAP 5,10-ethano-5,10-dideazaaminopterin |
| PubChem Compound | 132065 |
| Last Modified | Nov 11 2021 |
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